3-methyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-methyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H15F3N4O2S2/c1-11-5-4-6-12(9-11)16(28)24-17-25-26-18(30-17)29-10-15(27)23-14-8-3-2-7-13(14)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: OLXHFWHHRJWMJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H15F3N4O2S2
• Molecular Weight: 452.5 g/mol

Description

3-methyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C19H15F3N4O2S2 and its molecular weight is 452.47. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis via Cyclization of Thioxothiourea : A compound similar in structure was obtained through reactions involving the formation of a new bond between sulfur and nitrogen atoms, resulting in a five-membered ring. This compound was characterized using various spectroscopic methods, and its structure was elucidated using X-ray crystallography. The study also generated complexes by coordinating this compound with Pd(II) and Ni(II) ions (Adhami et al., 2012).

Biological Studies

• Antimicrobial and Antifungal Activities : Derivatives of thiadiazole, a component of the compound , were synthesized and showed significant sensitivity to both Gram-positive and Gram-negative bacteria. Additionally, these substances exhibited antifungal activity against Candida albicans, identifying a compound with high antimicrobial activity for further study (Sych et al., 2019).

• Anticancer Activity : Certain benzamide derivatives, which are structurally related to the compound , have been synthesized and tested for anticancer activity. These derivatives showed moderate to excellent anticancer activity compared to a reference drug, etoposide, with some showing higher anticancer activities (Ravinaik et al., 2021).

Photostability Studies

• Photochemical Decomposition : Studies on similar benzamide derivatives have shown that they can undergo photochemical decomposition, resulting in various photoproducts. Understanding these pathways is crucial for the development of stable pharmaceutical formulations (Zhou & Moore, 1994).

Enzyme Inhibition

• Carbonic Anhydrase Inhibition : Halogenated benzamide derivatives have been shown to inhibit carbonic anhydrase, especially the tumor-associated isozyme IX. This suggests potential applications as antitumor agents (Ilies et al., 2003).